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Compound of Interest

Compound Name: Methyl Orsellinate

Cat. No.: B104450

The proper disposal of methyl orsellinate is crucial for maintaining laboratory safety and
ensuring environmental compliance. As a compound classified with acute toxicity, it requires
handling and disposal as hazardous chemical waste in accordance with local, state, and
federal regulations.[1][2] This guide provides a comprehensive, step-by-step procedure for the
safe disposal of methyl orsellinate and associated materials in a laboratory setting.

Hazard Profile and Key Data

Methyl orsellinate is harmful if swallowed, in contact with skin, or inhaled.[1] All handling and
disposal procedures must be conducted while wearing appropriate Personal Protective
Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1]

The following table summarizes key quantitative data for methyl orsellinate:

Property Value Source
CAS Number 3187-58-4 [1][3]
Molecular Formula CoH1004 [1114]
Molecular Weight 182.18 g/mol [4]
Melting Point 141-142 °C [1]
Boiling Point 339 °C at 760 mmHg [1]
Appearance Solid [1]
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Detailed Disposal Protocol

This protocol outlines the standard operating procedure for the disposal of methyl orsellinate
waste. A laboratory's chemical waste becomes regulated as hazardous waste as soon as it is
designated for disposal.[5][6]

1. Personal Protective Equipment (PPE) and Preparation

« Action: Before handling methyl orsellinate waste, ensure you are wearing appropriate PPE:
safety glasses or goggles, a laboratory coat, and nitrile gloves.[1]

e Location: Conduct all waste handling within a certified chemical fume hood to avoid
inhalation of dust or aerosols.[1]

2. Waste Segregation and Collection

o Principle: Never mix incompatible waste streams.[6][7] Keep solid and liquid waste separate.

[8]

e Solid Waste: Collect unused or contaminated solid methyl orsellinate, along with
contaminated items like weigh boats or filter paper, in a designated hazardous waste
container.

o Liquid Waste: Collect solutions containing methyl orsellinate in a separate, compatible
liquid hazardous waste container. Do not pour any solution containing methyl orsellinate
down the drain.[9]

e Incompatibilities: Store methyl orsellinate waste away from strong oxidizing agents.[4]
3. Waste Container and Labeling

o Container: Use a chemically resistant, leak-proof container with a tightly sealing lid.[8][9] The
container must be in good condition, free of cracks or leaks.[9]

o Labeling: Immediately label the waste container with a hazardous waste tag provided by
your institution's Environmental Health & Safety (EH&S) department. The label must include:

o The full chemical name: "Methyl Orsellinate Waste"
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o An accurate estimation of the concentration and volume.
o All relevant hazard information (e.g., "Harmful," "Toxic").[7]
o The date waste was first added to the container.[5]

. Waste Storage (Satellite Accumulation)

Location: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.[5][6]

Containment: The container should be kept in a clean, compatible secondary containment
bin or tray to contain any potential leaks.[6][9]

Closure: Keep the waste container closed at all times, except when adding waste.[5][9]
. Arranging for Disposal

Procedure: Once the container is full or has reached the institutional time limit for
accumulation (e.g., 9-12 months), submit a request for waste pickup through your
institution's EH&S department.[5][6][9]

Compliance: Do not transport hazardous waste outside of the laboratory. Only authorized
EH&S personnel should handle the transport and final disposal.[6]

. Decontamination of Empty Containers

Procedure: An empty container that held methyl orsellinate must be decontaminated before
being disposed of as regular trash.[6]

Rinsing: Triple rinse the empty container with a suitable solvent (such as alcohol or water,
depending on the residue) that can dissolve methyl orsellinate.[6] Collect all rinsate as
hazardous liquid waste.

Final Disposal: After triple rinsing, deface or remove all hazardous labels from the container.
[6][7] It can then be disposed of in the appropriate glass or plastic recycling bin.[7]

. Spill Management
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» Action: In the event of a small spill, absorb the material with a non-reactive absorbent
material (e.g., diatomite, universal binders).[1]

o Waste: All materials used for spill cleanup must be collected and disposed of as hazardous
solid waste following the procedures outlined above.[6][9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of methyl
orsellinate waste in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of methyl orsellinate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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